Cas no 1253107-27-5 (Olopatadine Ethyl Ester)

• Product Name: Olopatadine Ethyl Ester
• CAS No: 1253107-27-5
• MF: C₂₃H₂₇NO₃
• MW: 365.465386629105
• CID: 5046939
• Update Time: 2023-11-22

Olopatadine Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Olopatadine Ethyl Ester
• Ethyl 2-[(11Z)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepin-2-yl]acetate

• Inchi： 1S/C23H27NO3/c1-4-26-23(25)15-17-11-12-22-21(14-17)20(10-7-13-24(2)3)19-9-6-5-8-18(19)16-27-22/h5-6,8-12,14H,4,7,13,15-16H2,1-3H3/b20-10-
• InChI Key： CTPMOZRLWGCTTL-JMIUGGIZSA-N
• SMILES： O1CC2C=CC=CC=2/C(=C/CCN(C)C)/C2C=C(CC(=O)OCC)C=CC1=2

Computed Properties

• Exact Mass: 365.19909372 g/mol
• Monoisotopic Mass: 365.19909372 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.8
• Molecular Weight: 365.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines